Cas no 5811-50-7 (2-(1-carboxyethylsulfanyl)propanoic Acid)

• Product Name: 2-(1-carboxyethylsulfanyl)propanoic Acid
• CAS No: 5811-50-7
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• CID: 948050
• PubChem ID: 315997
• Update Time: 2025-04-19

2-(1-carboxyethylsulfanyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-carboxyethylsulfanyl)propanoic Acid
• (+-)-2.2'-Thio-dipropionsaeure
• 2-(1-hydroxy-1-oxopropan-2-yl)sulfanylpropanoic acid
• AC1L7SX2
• DL-Thiodilactylsaeure
• NSC243170
• racem.-2,4-dimethyl-3-thia-glutaric acid
• racem.-2,4-Dimethyl-3-thia-glutarsaeure
• racem.-Bis-(1-carboxy-aethyl)-sulfid
• 5811-50-7
• NSC-243170
• DTXSID60311427
• AKOS009075671
• 2,2'-Sulfanediyldipropanoic acid
• SCHEMBL78432

• Inchi： 1S/C6H10O4S/c1-3(5(7)8)11-4(2)6(9)10/h3-4H,1-2H3,(H,7,8)(H,9,10)
• InChI Key： XVGDJNZHNCJHIP-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C(C(=O)O)C

Computed Properties

• Exact Mass: 178.03
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 351.5°C at 760 mmHg
• Flash Point: 166.4°C
• Refractive Index: 1.533
• PSA: 74.6
• LogP: 0.66580